- Progress in demonstrating homochiral selection in prebiotic RNA synthesis, Advances in Space Research, 2013, 51(5), 772-779
Cas no 1548618-15-0 ()
1548618-15-0 structure
1548618-15-0
C18H24N4NaO17P2
653.337058067322
5602199
Properties
Names and Identifiers
-
-
- FPUWVLNWOFCDSF-BYECXUJOSA-N
- 1S/C18H24N4O17P2.Na/c23-9-1-3-21(17(28)19-9)15-12(26)11(25)7(37-15)5-36-41(33,34)39-14-8(6-35-40(30,31)32)38-16(13(14)27)22-4-2-10(24)20-18(22)29;/h1-4,7-8,11-16,25-27H,5-6H2,(H,33,34)(H,19,23,28)(H,20,24,29)(H2,30,31,32);/q;+1/t7-,8+,11-,12-,13+,14+,15-,16+;/m0./s1
- [Na+].O[C@@H]1[C@@H]([C@@H](COP(O)(O)=O)O[C@H]1N1C=CC(=O)NC1=O)OP(O)(=O)OC[C@H]1[C@@H]([C@H](O)[C@@H](N2C=CC(=O)NC2=O)O1)O
Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
Reference
Raw materials
- 9-(5-O-Phosphono-β-L-ribofuranosyl)-9H-purin-6-amine
- [5']uridylic acid
- Imidazole
- Uridine 5'-Monophosphate
- Adenosine monophosphate
Preparation Products
- (1548523-22-3)
- β-L-Uridine, 5'-O-phosphonoadenylyl-(2'→5')-, sodium salt (1:1) (1548523-33-6)
- (1548523-54-1)
- (1548523-82-5)
- (1548523-86-9)
- (1548523-97-2)
- (1548524-02-2)
- β-L-Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-07-7)
- Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-11-3)
- (1548524-18-0)
- β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-22-6)
- Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-26-0)
- (1548618-15-0)
- β-L-Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- (1548618-19-4)
- Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- (1548618-21-8)
- β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')- (916981-64-1)
Related Literature
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Kaleem-ur-Rahman Naveed,Li Wang,Haojie Yu,Raja Summe Ullah,Muhammad Haroon,Shah Fahad,Jiyang Li,Tarig Elshaarani,Rizwan Ullah Khan,Ahsan Nazir Polym. Chem., 2018,9, 3306-3335
-
Luis I. Domenianni,Reinhold Fligg,Annett Schäfermeier,Steffen Straub,Julia Beerhues,Biprajit Sarkar,Peter Vöhringer Phys. Chem. Chem. Phys., 2019,21, 20393-20402
-
Nilesh Narkhede,Anjali Patel RSC Adv., 2015,5, 52801-52808
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Guojing Wang,Jiecui Liao,Chienhua Chen,Shasha Lv,Chuanqing Shi Phys. Chem. Chem. Phys., 2015,17, 31822-31829
-
Chen Ding,Yong Lin,Xinzhou Wu,Wei Yuan,Xiuqing Meng,Wenming Su,Ke-Qin Zhang RSC Adv., 2020,10, 21845-21851
-
Zhijian Sun,Ryan Wong,Yifan Liu,Michael Yu,Jiaxiong Li,Daron Spence,Mingyue Zhang,Mohanalingam Kathaperumal,Ching-Ping Wong Nanoscale, 2022,14, 15193-15202
-
8. Back cover
-
Ismael Cotte-Rodríguez,Eric Handberg,Robert J. Noll,David P. A. Kilgour,R. Graham Cooks Analyst, 2005,130, 679-686
-
Toshiyuki Abe,Junpei Chiba,Misaki Ishidoya,Keiji Nagai RSC Adv., 2012,2, 7992-7996
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